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This guide provides a detailed comparison of the boiling points of the five structural isomers of

hexane. The information is intended for researchers, scientists, and professionals in drug

development who require a fundamental understanding of the physicochemical properties of

aliphatic hydrocarbons. This document presents experimental data, outlines the methodologies

for boiling point determination, and illustrates the relationship between molecular structure and

boiling point.

Data Presentation: Boiling Points of Hexane
Isomers
The boiling points of the hexane isomers are inversely related to the degree of branching in

their molecular structure. Increased branching leads to a more compact, spherical shape,

which reduces the surface area available for intermolecular van der Waals forces (specifically,

London dispersion forces). Weaker intermolecular forces require less energy to overcome,

resulting in lower boiling points.[1][2][3][4] The unbranched isomer, n-hexane, exhibits the

strongest intermolecular attractions and consequently has the highest boiling point among the

isomers.[2]
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Isomer Name Structure Boiling Point (°C) Boiling Point (K)

n-Hexane CH₃(CH₂)₄CH₃ 68.5 - 69.1[5] 341.6 - 342.2

2-Methylpentane
CH₃CH(CH₃)CH₂CH₂

CH₃
60 - 62[6] 333 - 335

3-Methylpentane
CH₃CH₂CH(CH₃)CH₂

CH₃
62.9 - 63.7[7] 336.0 - 336.8

2,3-Dimethylbutane
CH₃CH(CH₃)CH(CH₃)

CH₃
57.9 - 58.3[8] 331.0 - 331.4

2,2-Dimethylbutane (CH₃)₃CCH₂CH₃ 49.7 - 50.0[9][10] 322.8 - 323.0

Experimental Protocols for Boiling Point
Determination
The boiling point of a liquid is the temperature at which its vapor pressure equals the

surrounding atmospheric pressure.[11] This physical constant is a key indicator of a

substance's purity and identity. Several experimental methods can be employed for its

determination.

1. Distillation Method:

This is a common and accurate method for determining the boiling point of a liquid, especially

when a sufficient quantity of the substance is available.[12]

Apparatus Setup: A distillation flask is filled with the liquid sample and a few boiling chips to

ensure smooth boiling. A thermometer is positioned in the neck of the flask with the top of the

bulb level with the side arm leading to the condenser. The condenser is connected to a

receiving flask.

Procedure: The distillation flask is heated gently. As the liquid boils, the vapor rises and

surrounds the thermometer bulb before passing into the condenser, where it cools and

liquefies, collecting in the receiving flask. The temperature is recorded when it becomes

constant. This stable temperature is the boiling point of the liquid.[12]
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Data Analysis: For a pure compound, the temperature should remain constant throughout

the distillation process.[12]

2. Capillary Method (Micro Boiling Point Determination):

This method is suitable when only a small amount of the liquid is available.[13]

Apparatus Setup: A small amount of the liquid is placed in a fusion tube or a small test tube.

A capillary tube, sealed at one end, is inverted and placed in the liquid. The fusion tube is

then attached to a thermometer.

Procedure: The apparatus is heated in a heating block or a water bath. As the temperature

rises, a stream of bubbles will emerge from the open end of the capillary tube. The heat is

then removed, and the liquid is allowed to cool. The boiling point is the temperature at which

the liquid just begins to enter the capillary tube.[11][14]

Principle: Initially, the air trapped in the capillary tube expands and escapes. As the liquid is

heated to its boiling point, its vapor pressure equals the atmospheric pressure, and the vapor

fills the capillary tube. Upon cooling, the vapor pressure drops, and the atmospheric

pressure forces the liquid into the capillary.[13]

Visualization of Structure-Property Relationship
The following diagram illustrates the logical relationship between the molecular structure of

hexane isomers and their corresponding boiling points.
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Caption: Relationship between hexane isomer branching and boiling point.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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